Cas no 899725-93-0 (1-(2,4-dimethylphenyl)-4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine)

• Product Name: 1-(2,4-dimethylphenyl)-4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine
• CAS No: 899725-93-0
• MF: C₂₀H₂₀N₆O₂
• MW: 376.411803245544
• CID: 5440721
• Update Time: 2025-07-23

1-(2,4-dimethylphenyl)-4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethylphenyl)-5-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]triazol-4-amine
• 1-(2,4-dimethylphenyl)-4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C20H20N6O2/c1-4-27-15-8-6-14(7-9-15)19-22-20(28-24-19)17-18(21)26(25-23-17)16-10-5-12(2)11-13(16)3/h5-11H,4,21H2,1-3H3
• InChI Key： GTDVFGLGGBNEDB-UHFFFAOYSA-N
• SMILES： N1C(C2ON=C(C3=CC=C(OCC)C=C3)N=2)=C(N)N(C2=CC=C(C)C=C2C)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 1-(2,4-dimethylphenyl)-4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

Comprehensive Analysis of 1-(2,4-dimethylphenyl)-4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS No. 899725-93-0)

The compound 1-(2,4-dimethylphenyl)-4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS No. 899725-93-0) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,4-oxadiazole and 1,2,3-triazole moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for heterocyclic compounds like 1-(2,4-dimethylphenyl)-4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine has surged, driven by advancements in drug discovery and material science. This compound's molecular architecture allows for versatile modifications, enabling scientists to fine-tune its properties for specific applications. For instance, its ethoxyphenyl group enhances solubility, while the dimethylphenyl moiety contributes to stability, making it a valuable intermediate in synthetic chemistry.

One of the most frequently searched questions about this compound is its synthetic route. The preparation of CAS No. 899725-93-0 typically involves multi-step reactions, including cyclization and coupling processes. Researchers often explore green chemistry approaches to optimize yield and reduce environmental impact. Additionally, computational tools like molecular docking are employed to predict its interactions with biological targets, aligning with the growing trend of AI-driven drug design.

The pharmacological potential of 1-(2,4-dimethylphenyl)-4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine is another hot topic. Preliminary studies suggest its relevance in anti-inflammatory and antimicrobial applications, though further clinical validation is required. Its structure-activity relationship (SAR) is a key area of investigation, as minor modifications can significantly alter its efficacy and selectivity.

From an industrial perspective, the scalability of CAS No. 899725-93-0 production is critical. Companies are investing in continuous flow chemistry to streamline synthesis and meet rising demand. Moreover, regulatory compliance, such as REACH and GMP standards, ensures its safe handling and application in commercial products.

In summary, 1-(2,4-dimethylphenyl)-4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine represents a fascinating intersection of chemistry and innovation. Its multifunctional design and broad applicability position it as a compound of enduring interest in both academic and industrial settings. As research progresses, its role in addressing contemporary challenges in healthcare and sustainable chemistry will likely expand.